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Compound of Interest

2'-Bromo-2-(4-
Compound Name:
fluorophenyl)acetophenone

Cat. No.: B1321744

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the chemical
compound 2'-Bromo-2-(4-fluorophenyl)acetophenone.

Compound Identification

The compound in question is 2'-Bromo-2-(4-fluorophenyl)acetophenone. To determine its
molecular weight, the molecular formula must first be established from its structure.

o Acetophenone Core: A phenyl group attached to a methyl ketone.

e 2'-Bromo Substitution: A bromine atom is located at the ortho (2') position of the phenyl ring
of the acetophenone core.

o 2-(4-fluorophenyl) Substitution: The methyl group of the ketone is substituted with a 4-
fluorophenyl group.

This structure corresponds to the molecular formula C14H10BrFO. While this specific isomer
was not found directly, its isomer, 3'-Bromo-2-(4-fluorophenyl)acetophenone, shares the same
molecular formula and, therefore, the same molecular weight.[1]

Molecular Weight Calculation
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The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation based on the molecular formula C14H10BrFO is detailed below.

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 14 12.011 168.154
Hydrogen H 10 1.008 10.080
Bromine Br 1 79.904 79.904
Fluorine F 1 18.998 18.998
Oxygen O 1 15.999 15.999
Total 293.135

The calculated molecular weight of 2'-Bromo-2-(4-fluorophenyl)acetophenone is 293.14
g/mol (rounded).[1]

Methodologies and Visualizations

The determination of a compound's molecular weight from its formula is a theoretical
calculation based on standard atomic weights established by IUPAC. As such, this value does
not rely on a specific experimental protocol.

Similarly, visualizations using Graphviz are intended for illustrating workflows, pathways, or
logical relationships. A molecular weight calculation is a simple summation and does not have a
corresponding pathway or workflow to diagram. Therefore, no experimental protocol or DOT
script is provided, as they are not applicable to this topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Buy 3'-Bromo-2-(4-fluorophenyl)acetophenone | 898784-71-9 [smolecule.com]

 To cite this document: BenchChem. [Technical Guide: Molecular Weight of 2'-Bromo-2-(4-
fluorophenyl)acetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321744#2-bromo-2-4-fluorophenyl-acetophenone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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